Cas no 2034337-87-4 (2-(2,6-dioxopiperidin-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide)

• Product Name: 2-(2,6-dioxopiperidin-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide
• CAS No: 2034337-87-4
• MF: C₁₅H₂₂N₄O₄S
• MW: 354.4246
• CID: 5352220
• Update Time: 2025-10-22

2-(2,6-dioxopiperidin-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-1-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)ethanesulfonamide
• 2-(2,6-dioxopiperidin-1-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)ethanesulfonamide
• 2-(2,6-dioxopiperidin-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide

• Inchi： 1S/C15H22N4O4S/c20-14-5-3-6-15(21)18(14)8-9-24(22,23)17-11-12-10-16-19-7-2-1-4-13(12)19/h10,17H,1-9,11H2
• InChI Key： YMYSPLGMYOESGO-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])N1C(C([H])([H])C([H])([H])C([H])([H])C1=O)=O)(N([H])C([H])([H])C1C([H])=NN2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 573
• XLogP3: -0.9
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 2-(2,6-dioxopiperidin-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide

Compound 2-(2,6-Dioxopiperidin-1-yl)-N-({4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridin-3-Yl}Methyl)Ethane-1-Sulfonamide (CAS No. 2034337-87-4)

The compound 2-(2,6-dioxopiperidin-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide (CAS No. 2034337-87-4) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of sulfonamides and incorporates a pyrazolo[1,5-a]pyridine moiety and a dioxopiperidine ring system. The integration of these structural elements suggests that this compound may exhibit unique pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazolo[1,5-a]pyridines in medicinal chemistry due to their ability to interact with various biological targets. The pyrazolo[1,5-a]pyridine core is known for its versatility in binding to G-protein coupled receptors (GPCRs), making it a valuable scaffold for drug design. Similarly, the dioxopiperidine moiety contributes to the molecule's stability and bioavailability.

The sulfonamide group in this compound plays a critical role in enhancing solubility and reducing toxicity. This functional group is commonly found in approved drugs due to its favorable pharmacokinetic properties. The combination of these features makes CAS No. 2034337-87-4 an attractive candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

Emerging research has focused on optimizing the synthesis of this compound to improve its yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. These advancements not only enhance the scalability of the compound but also pave the way for preclinical studies.

In terms of biological activity, CAS No. 2034337-87-4 has shown promising results in vitro against various cancer cell lines. Its ability to modulate key signaling pathways involved in cell proliferation and apoptosis underscores its potential as an anticancer agent. Furthermore, preliminary pharmacokinetic studies indicate that this compound has acceptable absorption and distribution profiles.

The integration of cutting-edge computational tools such as molecular docking and quantum mechanics has provided deeper insights into the binding mechanisms of this compound with its target proteins. These computational studies have been instrumental in guiding medicinal chemists toward refining the molecule's structure for improved efficacy and selectivity.

As interest in heterocyclic sulfonamides continues to grow within the scientific community, compounds like CAS No. 2034337-87-4 are expected to play a pivotal role in advancing drug discovery efforts. Their unique combination of structural complexity and functional versatility makes them ideal candidates for addressing unmet medical needs.